![molecular formula C17H25N3O B6630816 N-[(1-ethylpiperidin-4-yl)methyl]-2,3-dihydro-1H-isoindole-5-carboxamide](/img/structure/B6630816.png)
N-[(1-ethylpiperidin-4-yl)methyl]-2,3-dihydro-1H-isoindole-5-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[(1-ethylpiperidin-4-yl)methyl]-2,3-dihydro-1H-isoindole-5-carboxamide, also known as EMD 386088, is a selective antagonist of the dopamine D1 receptor. It has been studied for its potential therapeutic applications in the treatment of neurological and psychiatric disorders, such as Parkinson's disease, schizophrenia, and addiction.
Mechanism of Action
N-[(1-ethylpiperidin-4-yl)methyl]-2,3-dihydro-1H-isoindole-5-carboxamide 386088 acts as a competitive antagonist of the dopamine D1 receptor, blocking the binding of dopamine and preventing its downstream signaling pathways. This results in a decrease in the activity of the dopaminergic system, which is implicated in the pathogenesis of various neurological and psychiatric disorders.
Biochemical and Physiological Effects:
This compound 386088 has been shown to have a range of biochemical and physiological effects, depending on the specific target and context of its administration. For example, it has been shown to reduce locomotor activity and improve cognitive performance in animal models of Parkinson's disease and schizophrenia, respectively.
Advantages and Limitations for Lab Experiments
One advantage of N-[(1-ethylpiperidin-4-yl)methyl]-2,3-dihydro-1H-isoindole-5-carboxamide 386088 is its high selectivity for the dopamine D1 receptor, which allows for more precise targeting of this specific pathway. However, one limitation is its relatively short half-life, which may require frequent dosing in certain experimental settings.
Future Directions
There are several potential future directions for the study of N-[(1-ethylpiperidin-4-yl)methyl]-2,3-dihydro-1H-isoindole-5-carboxamide 386088. One area of interest is its potential use in combination with other drugs or therapies for the treatment of neurological and psychiatric disorders. Another area is the development of more potent and long-lasting analogs of this compound 386088, which may have improved efficacy and pharmacokinetic properties. Additionally, further research is needed to fully elucidate the mechanisms underlying the effects of this compound 386088, and to identify additional potential therapeutic targets for this compound.
Synthesis Methods
The synthesis of N-[(1-ethylpiperidin-4-yl)methyl]-2,3-dihydro-1H-isoindole-5-carboxamide 386088 involves a series of chemical reactions starting from commercially available starting materials. The key steps include the formation of the piperidine ring, the introduction of the isoindole moiety, and the attachment of the carboxamide group. The final product is obtained through purification and isolation techniques.
Scientific Research Applications
N-[(1-ethylpiperidin-4-yl)methyl]-2,3-dihydro-1H-isoindole-5-carboxamide 386088 has been extensively studied for its potential therapeutic applications in the treatment of neurological and psychiatric disorders. It has been shown to have a high affinity and selectivity for the dopamine D1 receptor, which is involved in the regulation of motor function, cognition, and reward processing.
Properties
IUPAC Name |
N-[(1-ethylpiperidin-4-yl)methyl]-2,3-dihydro-1H-isoindole-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H25N3O/c1-2-20-7-5-13(6-8-20)10-19-17(21)14-3-4-15-11-18-12-16(15)9-14/h3-4,9,13,18H,2,5-8,10-12H2,1H3,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CEADIXFVTXGYOX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCC(CC1)CNC(=O)C2=CC3=C(CNC3)C=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H25N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.